Cas no 861438-59-7 (5-(4-chloro-3,5-dimethylphenoxy)methylfuran-2-carboxylic acid)

5-(4-Chloro-3,5-dimethylphenoxy)methylfuran-2-carboxylic acid is a specialized furan-based carboxylic acid derivative featuring a chloro-dimethylphenoxy substituent. This compound is of interest in synthetic organic chemistry due to its structural complexity, which combines aromatic and heterocyclic moieties, making it a potential intermediate for pharmaceuticals, agrochemicals, or materials science applications. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups on the phenyl ring may influence reactivity, enabling selective functionalization. The furan-carboxylic acid core offers additional versatility for further derivatization, such as esterification or amidation. Its well-defined molecular architecture makes it suitable for mechanistic studies or as a building block in the development of bioactive compounds.

5-(4-chloro-3,5-dimethylphenoxy)methylfuran-2-carboxylic acid structure

861438-59-7 structure

Product Name:5-(4-chloro-3,5-dimethylphenoxy)methylfuran-2-carboxylic acid

CAS No:861438-59-7

MF:C₁₄H₁₃ClO₄

MW:280.703623533249

MDL:MFCD03421878

CID:3056850

PubChem ID:7015945

Update Time:2025-10-22

5-(4-chloro-3,5-dimethylphenoxy)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-((4-Chloro-3,5-dimethylphenoxy)methyl)furan-2-carboxylic acid
- 5-(4-chloro-3,5-dimethylphenoxy)methylfuran-2-carboxylic acid
- VS-09548
- MFCD03421878
- 5-(4-Chloro-3,5-dimethyl-phenoxymethyl)-furan-2-carboxylic acid
- 861438-59-7
- EN300-228590
- CS-0240474
- STK349135
- 5-(4-chloro-3,5-dimethylphenoxymethyl)furan-2-carboxylic acid
- 5-[(4-Chloro-3,5-dimethylphenoxy)methyl]-2-furoic acid
- 5-((4-chloro-3,5-dimethylphenoxy)methyl)furan-2-carboxylicacid
- 5-[(4-chloro-3,5-dimethylphenoxy)methyl]furan-2-carboxylic acid
- BBL029989
- LJB43859
- C14H13ClO4
- AKOS000308494
- MDL： MFCD03421878
- Inchi： 1S/C14H13ClO4/c1-8-5-11(6-9(2)13(8)15)18-7-10-3-4-12(19-10)14(16)17/h3-6H,7H2,1-2H3,(H,16,17)
- InChI Key： PKAGAGHZBLSWLS-UHFFFAOYSA-N
- SMILES： ClC1=C(C)C=C(C=C1C)OCC1=CC=C(C(=O)O)O1

Computed Properties

Exact Mass: 280.0502366Da
Monoisotopic Mass: 280.0502366Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 59.7Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: >300℃
Boiling Point: 453.1±45.0 °C at 760 mmHg
Flash Point: 227.8±28.7 °C
Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-(4-chloro-3,5-dimethylphenoxy)methylfuran-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-(4-chloro-3,5-dimethylphenoxy)methylfuran-2-carboxylic acid Pricemore >>

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